5-Isothiocyanato-2-(pyridin-3-yl)-1,3-benzothiazole

• CAS RN: 61352-19-0
• Molecular Formula: C13H7N3S2
• Molecular Weight: 269.3 g/mol
• IUPAC Name: 5-isothiocyanato-2-pyridin-3-yl-1,3-benzothiazole
• InChI: InChI=1S/C13H7N3S2/c17-8-15-10-3-4-12-11(6-10)16-13(18-12)9-2-1-5-14-7-9/h1-7H
• InChI Key: GMYIXALJQPJSRO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CN=C1)C2=NC3=C(S2)C=CC(=C3)N=C=S

Description

5-Isothiocyanato-2-(pyridin-3-yl)-1,3-benzothiazole is a useful research compound. Its molecular formula is C13H7N3S2 and its molecular weight is 269.3 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

5-Amino-2-(3-pyridinyl)benzothiazole, 8.0 g, 0.035 M, is dissolved in 400 cc of tetrahydrofuran and 9.8 cc, 0.070 M, of triethylamine. Thiophosgene, 2.7 cc, 0.035 M is added, and the resulting mixture stirred overnight at ambient temperature. The solids which form are filtered and washed with tetrahydrofuran. The filtrate is concentrated to dryness and chromatographed on Alumina IV; elution with benzene yields 1.0 g of white solid which is recrystallized from acetonitrile to yield the title compound, 0.52 g, m.p. 160°-162° (12% of theory).